Cas no 2680687-67-4 (6-(Acetamidomethyl)oxane-3-carboxylic acid)
6-(Acetamidomethyl)oxane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680687-67-4
- EN300-28272361
- 6-(acetamidomethyl)oxane-3-carboxylic acid
- 6-(Acetamidomethyl)oxane-3-carboxylic acid
-
- Inchi: 1S/C9H15NO4/c1-6(11)10-4-8-3-2-7(5-14-8)9(12)13/h7-8H,2-5H2,1H3,(H,10,11)(H,12,13)
- InChI Key: UTRNHOPELIECGJ-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)O)CCC1CNC(C)=O
Computed Properties
- Exact Mass: 201.10010796g/mol
- Monoisotopic Mass: 201.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 75.6Ų
6-(Acetamidomethyl)oxane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28272361-1g |
6-(acetamidomethyl)oxane-3-carboxylic acid |
2680687-67-4 | 1g |
$1299.0 | 2023-09-09 | ||
| Enamine | EN300-28272361-5g |
6-(acetamidomethyl)oxane-3-carboxylic acid |
2680687-67-4 | 5g |
$3770.0 | 2023-09-09 | ||
| Enamine | EN300-28272361-10g |
6-(acetamidomethyl)oxane-3-carboxylic acid |
2680687-67-4 | 10g |
$5590.0 | 2023-09-09 | ||
| Enamine | EN300-28272361-0.05g |
6-(acetamidomethyl)oxane-3-carboxylic acid |
2680687-67-4 | 95.0% | 0.05g |
$1091.0 | 2025-03-19 | |
| Enamine | EN300-28272361-0.1g |
6-(acetamidomethyl)oxane-3-carboxylic acid |
2680687-67-4 | 95.0% | 0.1g |
$1144.0 | 2025-03-19 | |
| Enamine | EN300-28272361-0.25g |
6-(acetamidomethyl)oxane-3-carboxylic acid |
2680687-67-4 | 95.0% | 0.25g |
$1196.0 | 2025-03-19 | |
| Enamine | EN300-28272361-0.5g |
6-(acetamidomethyl)oxane-3-carboxylic acid |
2680687-67-4 | 95.0% | 0.5g |
$1247.0 | 2025-03-19 | |
| Enamine | EN300-28272361-1.0g |
6-(acetamidomethyl)oxane-3-carboxylic acid |
2680687-67-4 | 95.0% | 1.0g |
$1299.0 | 2025-03-19 | |
| Enamine | EN300-28272361-2.5g |
6-(acetamidomethyl)oxane-3-carboxylic acid |
2680687-67-4 | 95.0% | 2.5g |
$2548.0 | 2025-03-19 | |
| Enamine | EN300-28272361-5.0g |
6-(acetamidomethyl)oxane-3-carboxylic acid |
2680687-67-4 | 95.0% | 5.0g |
$3770.0 | 2025-03-19 |
6-(Acetamidomethyl)oxane-3-carboxylic acid Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 6-(Acetamidomethyl)oxane-3-carboxylic acid
Introduction to 6-(Acetamidomethyl)oxane-3-carboxylic acid (CAS No. 2680687-67-4)
6-(Acetamidomethyl)oxane-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680687-67-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This oxane derivative features a carboxylic acid group at the third position of the cyclic structure, flanked by an acetamidomethyl substituent. The unique architecture of this molecule positions it as a valuable scaffold for the development of novel biochemical agents and therapeutic interventions.
The structural motif of 6-(Acetamidomethyl)oxane-3-carboxylic acid combines the rigidity of the cyclic ether backbone with the functional versatility of the carboxylic acid and amide functionalities. This combination has garnered attention from researchers exploring its potential in drug design, particularly in targeting enzymes and receptors that play critical roles in various biological pathways. The presence of the acetamidomethyl group introduces a polar region that can enhance binding affinity and selectivity, making it an attractive building block for medicinal chemists.
Recent advancements in computational chemistry have enabled more precise modeling of how 6-(Acetamidomethyl)oxane-3-carboxylic acid interacts with biological targets. Studies utilizing molecular docking simulations have revealed that this compound can engage with specific amino acid residues in protein active sites, suggesting its utility in inhibiting key enzymes involved in metabolic disorders and inflammatory responses. The oxane ring, known for its stability and mimicry of glycosidic linkages, further enhances its potential as a pharmacophore.
In vitro experiments have begun to elucidate the pharmacological profile of 6-(Acetamidomethyl)oxane-3-carboxylic acid. Initial findings indicate that it exhibits moderate binding affinity to certain enzyme families, including those implicated in cancer progression and neurodegenerative diseases. The carboxylic acid moiety serves as a hydrogen bond acceptor, while the acetamidomethyl group acts as a hydrogen bond donor, facilitating stable interactions with biological targets. These interactions are further modulated by the electronic properties of the oxane ring, which can influence charge distribution and solubility.
The synthesis of 6-(Acetamidomethyl)oxane-3-carboxylic acid represents a significant achievement in synthetic organic chemistry. Traditional methods involving multi-step reactions have been refined to improve yield and purity, making it more feasible for large-scale applications. Advances in green chemistry principles have also been integrated into its synthesis, reducing waste and minimizing hazardous byproducts. These developments align with global efforts to promote sustainable pharmaceutical manufacturing.
One particularly promising application of 6-(Acetamidomethyl)oxane-3-carboxylic acid is in the development of enzyme inhibitors for therapeutic use. For instance, researchers have hypothesized that it could interfere with the activity of glycosyltransferases, enzymes critical in carbohydrate metabolism and cell signaling. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on these enzymes without significant off-target effects, making them candidates for further clinical investigation.
The role of acetamidomethyl groups in enhancing drug-like properties cannot be overstated. These groups contribute to lipophilicity and metabolic stability, key factors in determining a compound's bioavailability and duration of action. By incorporating such functionalities into molecular frameworks like 6-(Acetamidomethyl)oxane-3-carboxylic acid, chemists can fine-tune physicochemical properties to optimize pharmacokinetic profiles.
Emerging research also explores the potential of 6-(Acetamidomethyl)oxane-3-carboxylic acid as a chiral building block. The oxane ring's stereochemistry can be exploited to produce enantiomerically pure compounds, which often exhibit superior pharmacological activity due to their interaction with biological systems that are inherently chiral. Such derivatives may open new avenues for treating diseases where enantioselectivity is crucial.
The future direction of research on 6-(Acetamidomethyl)oxane-3-carboxylic acid includes exploring its role in combinatorial chemistry and library screening programs. By systematically varying substituents around the core structure, researchers aim to identify novel analogs with enhanced potency and selectivity. High-throughput screening technologies are being employed to accelerate this process, allowing for rapid identification of lead compounds.
In conclusion, 6-(Acetamidomethyl)oxane-3-carboxylic acid (CAS No. 2680687-67-4) stands as a testament to the ingenuity of modern organic synthesis and its potential applications in medicine. Its unique structural features make it a versatile scaffold for drug discovery, with ongoing studies highlighting its promise as an inhibitor for various disease-related enzymes. As research progresses, this compound is likely to play an increasingly important role in developing next-generation therapeutics.
2680687-67-4 (6-(Acetamidomethyl)oxane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)